Cas no 1558353-33-5 (4-methyl(prop-2-yn-1-yl)aminobenzoic acid)

• Product Name: 4-methyl(prop-2-yn-1-yl)aminobenzoic acid
• CAS No: 1558353-33-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6377660
• PubChem ID: 81798270
• Update Time: 2025-10-31

4-methyl(prop-2-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl(prop-2-yn-1-yl)aminobenzoic acid
• Benzoic acid, 4-(methyl-2-propyn-1-ylamino)-
• 1558353-33-5
• AKOS020779290
• 4-[methyl(prop-2-yn-1-yl)amino]benzoic acid
• 4-[methyl(prop-2-yn-1-yl)amino]benzoicacid
• EN300-1449991

• Inchi： 1S/C11H11NO2/c1-3-8-12(2)10-6-4-9(5-7-10)11(13)14/h1,4-7H,8H2,2H3,(H,13,14)
• InChI Key： WUEJECFGHALNDO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N(C)CC#C)C=C1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 351.1±27.0 °C(Predicted)
• pka: 4.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-methyl(prop-2-yn-1-yl)aminobenzoic acid

Comprehensive Overview of 4-methyl(prop-2-yn-1-yl)aminobenzoic acid (CAS No. 1558353-33-5): Properties, Applications, and Research Insights

4-methyl(prop-2-yn-1-yl)aminobenzoic acid (CAS No. 1558353-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a benzoic acid core modified with a 4-methyl group and a prop-2-yn-1-yl amine substituent, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, bioconjugation, and material science, aligning with current trends in precision medicine and green chemistry.

The molecular structure of 4-methyl(prop-2-yn-1-yl)aminobenzoic acid incorporates both alkyne and carboxylic acid functional groups, enabling diverse chemical transformations. This duality allows it to participate in click chemistry reactions, a hot topic in modern organic synthesis due to its efficiency and selectivity. The compound’s CAS No. 1558353-33-5 is frequently searched in academic databases, reflecting its relevance in developing targeted therapies and biocompatible materials. Recent studies highlight its role in designing prodrugs and enzyme inhibitors, addressing growing demand for personalized healthcare solutions.

In the context of sustainability, 4-methyl(prop-2-yn-1-yl)aminobenzoic acid is being explored for eco-friendly synthesis routes. With increasing interest in renewable feedstocks and catalytic processes, this compound’s modular structure offers opportunities for atom-economical reactions. Its benzoic acid derivative nature also aligns with trends in bio-based polymers, a field gaining traction due to environmental concerns. Researchers are investigating its potential in photodynamic therapy and diagnostic imaging, responding to searches for non-invasive medical technologies.

From a commercial perspective, CAS No. 1558353-33-5 is listed in catalogs of fine chemicals, catering to laboratories focused on high-throughput screening and combinatorial chemistry. The compound’s prop-2-yn-1-yl moiety is particularly valuable for site-specific modifications, a technique critical in antibody-drug conjugates (ADCs) development. This application resonates with the booming biopharmaceutical industry, where targeted drug delivery systems are highly sought after.

Quality control and analytical methods for 4-methyl(prop-2-yn-1-yl)aminobenzoic acid are rigorously documented, ensuring reproducibility in research. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity, addressing the scientific community’s emphasis on data integrity. The compound’s stability under various conditions is also a subject of study, reflecting broader interests in formulation science and long-term storage of bioactive molecules.

Future directions for CAS No. 1558353-33-5 include explorations in nanotechnology and biohybrid materials, areas frequently queried in scientific literature. Its compatibility with metal-organic frameworks (MOFs) and dendrimers opens avenues for smart drug carriers. As the demand for multifunctional compounds rises, this benzoic acid derivative stands out as a promising candidate for interdisciplinary innovations.